Cas no 2092335-73-2 (8-bromoquinoline-3,4-diamine)

• Product Name: 8-bromoquinoline-3,4-diamine
• CAS No: 2092335-73-2
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 4637072
• Update Time: 2025-10-10

8-bromoquinoline-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 8-bromo-
• 8-bromoquinoline-3,4-diamine

• Inchi： 1S/C9H8BrN3/c10-6-3-1-2-5-8(12)7(11)4-13-9(5)6/h1-4H,11H2,(H2,12,13)
• InChI Key： NVEZUMVLBQMEPT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2Br)C(N)=C(N)C=1

Additional information on 8-bromoquinoline-3,4-diamine

Recent Advances in the Study of 8-Bromoquinoline-3,4-diamine (CAS: 2092335-73-2) and Its Applications in Chemical Biology and Medicine

8-Bromoquinoline-3,4-diamine (CAS: 2092335-73-2) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research briefing synthesizes the latest findings on the synthesis, biological activities, and mechanistic insights of 8-bromoquinoline-3,4-diamine, providing a comprehensive overview for researchers and industry professionals.

The compound's unique structural features, including the bromine substituent and the diamine functionality, contribute to its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 8-bromoquinoline-3,4-diamine exhibits potent inhibitory activity against certain kinase enzymes implicated in cancer progression. The researchers utilized a combination of molecular docking and enzymatic assays to elucidate the binding mode of the compound, revealing key interactions with the ATP-binding site of the target kinases.

In addition to its anticancer potential, recent investigations have explored the antimicrobial properties of 8-bromoquinoline-3,4-diamine. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of this compound show promising activity against drug-resistant strains of Mycobacterium tuberculosis. The study employed a structure-activity relationship (SAR) approach to optimize the compound's efficacy while minimizing cytotoxicity, leading to the identification of several lead candidates for further development.

The synthetic accessibility of 8-bromoquinoline-3,4-diamine has also been a focus of recent research. A novel, high-yield synthetic route was described in Organic Process Research & Development, featuring a palladium-catalyzed amination as the key step. This improved methodology not only enhances the scalability of production but also allows for the introduction of diverse functional groups, thereby expanding the chemical space for medicinal chemistry applications.

Mechanistic studies have provided deeper insights into the compound's mode of action. Advanced techniques such as cryo-EM and X-ray crystallography have been employed to visualize the interactions between 8-bromoquinoline-3,4-diamine and its biological targets at atomic resolution. These structural biology approaches have revealed unexpected allosteric binding sites that could be exploited for the design of more selective inhibitors.

Looking forward, the versatility of 8-bromoquinoline-3,4-diamine as a pharmacophore suggests numerous opportunities for drug discovery. Current research directions include the development of bifunctional molecules that combine this scaffold with other bioactive moieties, as well as the exploration of its potential in targeted protein degradation strategies. The compound's favorable physicochemical properties and demonstrated biological activities position it as a valuable tool for chemical biology research and a promising starting point for therapeutic development.